Cas no 83578-21-6 (Ethanamine,2-(2-pyridinyldithio)-)

Technical Introduction: Ethanamine,2-(2-pyridinyldithio)- Ethanamine,2-(2-pyridinyldithio)- is a specialized chemical compound featuring a pyridinyldithio moiety linked to an ethanamine backbone. This structure confers reactivity with thiol groups, making it useful in bioconjugation and crosslinking applications, particularly in protein modification and immobilization. The disulfide bond within the molecule allows for reversible binding under reducing conditions, enabling controlled release or cleavage in biochemical assays. Its pyridine ring enhances solubility in polar solvents, facilitating handling in aqueous systems. The compound is valued for its precise reactivity, stability under controlled conditions, and compatibility with biomolecular workflows, making it a practical choice for research in proteomics and bioconjugate chemistry.
Ethanamine,2-(2-pyridinyldithio)- structure
83578-21-6 structure
Product name:Ethanamine,2-(2-pyridinyldithio)-
CAS No:83578-21-6
MF:C7H10N2S2
MW:186.2977
CID:722628
PubChem ID:128546

Ethanamine,2-(2-pyridinyldithio)- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-(2-pyridinyldithio)-
    • 2-(pyridin-2-yldisulfanyl)ethanamine
    • 2-Pyridyldithioethylamine hydrochloride
    • Pyridyldithioethylamine
    • BP-31083
    • LCZC2669
    • SCHEMBL127882
    • BCP29046
    • 2-(pyridin-2-yldisulfanyl)ethan-1-amine
    • Ethanamine, 2-(2-pyridinyldithio)-
    • S-(2-Aminoethylthio)-2-thiopyridine
    • 2-(pyridin-2-yldisulfaneyl)ethan-1-amine
    • 2-[(2-AMINOETHYL)DISULFANYL]PYRIDINE
    • FT-0605321
    • WGGFHAVVTPGHRD-UHFFFAOYSA-N
    • 83578-21-6
    • 2-(2-(pyridin-2-yl)disulfanyl)ethylamine
    • (S)-2-Pyridylthio cysteamine, HCI
    • 2-(2-Pyridinyldisulfanyl)ethanamine;2-(Pyridin-2-yldisulfanyl)ethanamine
    • AKOS027321762
    • PD063894
    • DTXSID60232441
    • EN300-208709
    • 2-(pyridinyldithio)ethaneamine
    • G70860
    • DTXCID60154932
    • MFCD19706002
    • MDL: MFCD19706002
    • Inchi: InChI=1S/C7H10N2S2/c8-4-6-10-11-7-3-1-2-5-9-7/h1-3,5H,4,6,8H2
    • InChI Key: WGGFHAVVTPGHRD-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)SSCCN

Computed Properties

  • Exact Mass: 222.00500
  • Monoisotopic Mass: 186.02854067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 89.5Ų

Experimental Properties

  • Melting Point: 124-126°C
  • PSA: 89.51000
  • LogP: 3.28290

Ethanamine,2-(2-pyridinyldithio)- Security Information

Ethanamine,2-(2-pyridinyldithio)- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethanamine,2-(2-pyridinyldithio)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-220057-100mg
(S)-2-Pyridylthio Cysteamine Hydrochloride,
83578-21-6 ≥97%
100mg
¥2482.00 2023-09-05
A2B Chem LLC
AC25862-500mg
2-(Pyridin-2-yldisulfanyl)ethanamine
83578-21-6
500mg
$2400.00 2023-12-30
abcr
AB601160-1g
2-(Pyridin-2-yldisulfanyl)ethanamine; .
83578-21-6
1g
€1034.00 2024-07-24
A2B Chem LLC
AC25862-1g
2-(Pyridin-2-yldisulfanyl)ethanamine
83578-21-6 95%
1g
$473.00 2024-04-19
1PlusChem
1P004UW6-5g
Ethanamine,2-(2-pyridinyldithio)-
83578-21-6 95%
5g
$1282.00 2025-02-21
Ambeed
A446494-100mg
2-(Pyridin-2-yldisulfanyl)ethanamine
83578-21-6 95%
100mg
$286.0 2025-03-04
Alichem
A029190453-5g
2-(Pyridin-2-yldisulfanyl)ethanamine
83578-21-6 95%
5g
$960.00 2023-08-31
SHENG KE LU SI SHENG WU JI SHU
sc-220057-100 mg
(S)-2-Pyridylthio Cysteamine Hydrochloride,
83578-21-6 ≥97%
100mg
¥2482.00 2023-05-31
A2B Chem LLC
AC25862-100mg
2-(Pyridin-2-yldisulfanyl)ethanamine
83578-21-6 ≥97%
100mg
$315.00 2024-04-19
1PlusChem
1P004UW6-1g
Ethanamine,2-(2-pyridinyldithio)-
83578-21-6 95%
1g
$441.00 2025-02-21

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Amadis Chemical Company Limited
(CAS:83578-21-6)Ethanamine,2-(2-pyridinyldithio)-
A1218758
Purity:99%/99%
Quantity:250mg/1g
Price ($):218/582